1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride

• CAS RN: 2742656-85-3
• Molecular Formula: C14H24Cl4N4
• Molecular Weight: 390.2

Description

1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride (1CPPT) is a synthetic compound used in scientific research and laboratory experiments. It is a derivative of piperidine, a cyclic amine, and is a member of the pyrrolidinopiperidine class of compounds. 1CPPT has several biochemical and physiological effects, and its mechanism of action is of particular interest to scientists.

Scientific Research Applications

1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride has several scientific research applications. It is used in the study of the pharmacology of the central nervous system, as it has been shown to act as an agonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory. It is also used in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has been shown to have neuroprotective effects. Additionally, 1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride has been used in the study of drug addiction, as it has been shown to reduce the rewarding properties of drugs of abuse.

Mechanism of Action

The mechanism of action of 1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride is not yet fully understood. However, it is believed to act as an agonist of the NMDA receptor, which is involved in learning and memory. It is thought to bind to the NMDA receptor and activate it, resulting in an increase in the release of the neurotransmitter glutamate, which is involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects
1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride has several biochemical and physiological effects. It has been shown to increase synaptic plasticity and memory formation, which is thought to be due to its agonist activity at the NMDA receptor. It has also been shown to have neuroprotective effects and to reduce the rewarding properties of drugs of abuse. Additionally, 1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride has been shown to increase the expression of the genes involved in learning and memory, as well as to reduce anxiety-like behaviors.

Advantages and Limitations for Lab Experiments

1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize. Additionally, it is relatively stable and can be stored for long periods of time. However, it is not soluble in water and must be dissolved in a solvent before use. Additionally, it has a relatively short half-life, which can limit its efficacy in certain experiments.

Future Directions

There are several potential future directions for research on 1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride. One potential direction is to further study its mechanism of action and its effects on the NMDA receptor. Additionally, further research could be done on its effects on learning and memory, as well as its effects on neurodegenerative diseases. Additionally, further research could be done on its effects on drug addiction and its potential as a therapeutic agent. Finally, further research could be done on its pharmacokinetics and pharmacodynamics, as well as its potential toxicity.

Synthesis Methods

1-[1-(5-chloropyridin-2-yl)pyrrolidin-3-yl]piperidin-4-amine trihydrochloride can be synthesized using a variety of methods. One common synthesis method is the reaction of 5-chloropyridine-2-carbaldehyde with piperidine-4-carboxylic acid, followed by deprotection of the amide group. The resulting compound is then treated with hydrochloric acid and then precipitated out of the reaction mixture. The compound can also be synthesized by reacting 5-chloropyridine-2-carbaldehyde with piperidine-4-carboxylic acid and then treating the resulting compound with hydrochloric acid.